Cas no 956707-04-3 (8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide)

• Product Name: 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide
• CAS No: 956707-04-3
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 3026315
• Update Time: 2025-10-30

8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide Chemical and Physical Properties

Names and Identifiers

• 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide
• 8β,9α-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide
• (5aS,6aR,6bS,7S,7aR)-5a,6,6a,6b,7,7a-Hexahydro-7,7a-dihydroxy-3,5,6b-trimethylcycloprop[2,3]indeno[5,6-b]furan-2(4H)-one (ACI)
• 8β,9α-Dihydroxylinda-4(5),7(11)-dien-8α,12-olide
• 8β,9α-Dihydroxylindan-4(5),7(11)-dien-8α,12-olide

• Inchi： 1S/C15H18O4/c1-6-8-4-11(8)14(3)9(6)5-10-7(2)12(16)19-15(10,18)13(14)17/h8,11,13,17-18H,4-5H2,1-3H3/t8-,11-,13+,14-,15-/m1/s1
• InChI Key： CHTCKGZAVQQDQT-CPSKBLKCSA-N
• SMILES： O[C@@H]1[C@]2(C(=C(C)C(=O)O2)CC2=C(C)[C@H]3C[C@H]3[C@@]21C)O

Computed Properties

• Exact Mass: 262.12050905 g/mol
• Monoisotopic Mass: 262.12050905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 262.30

Experimental Properties

• Color/Form: Powder

Additional information on 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide

Research Briefing on 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide (CAS: 956707-04-3)

The compound 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide (CAS: 956707-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and implications for drug development.

Recent studies have highlighted the compound's sesquiterpene lactone backbone, which is known for its bioactive potential. Researchers have successfully isolated and characterized this compound from natural sources, including certain plant species, and have also explored synthetic routes for its production. The CAS number 956707-04-3 serves as a critical identifier in these studies, ensuring precise referencing across databases and publications.

One of the key areas of investigation has been the compound's anti-inflammatory and anticancer properties. In vitro studies have demonstrated that 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide exhibits potent inhibitory effects on pro-inflammatory cytokines and cancer cell proliferation. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways, including NF-κB and MAPK, which are central to inflammation and oncogenesis.

Further research has explored the compound's potential as a lead molecule for drug development. Its ability to selectively target diseased cells while sparing healthy ones makes it a promising candidate for further optimization. However, challenges such as bioavailability and metabolic stability remain to be addressed. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, are being investigated to overcome these hurdles.

In conclusion, 8beta,9alpha-Dihydroxylindan-4(5),7(11)-dien-8alpha,12-olide represents a compelling area of research with significant therapeutic potential. Ongoing studies aim to elucidate its full pharmacological profile and optimize its properties for clinical applications. The compound's unique chemical structure and bioactive properties underscore its importance in the continued exploration of novel therapeutic agents in the chemical biology and pharmaceutical fields.